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Compound of Interest

Compound Name: 6-O-(Triisopropylsilyl)-D-glucal

Cat. No.: B154025

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-O-(Triisopropylsilyl)-D-glucal is a protected monosaccharide derivative that serves as a
versatile intermediate in synthetic organic chemistry, particularly in the field of glycochemistry.
Its primary utility lies in the synthesis of complex carbohydrates, glycosides, and other
biologically active molecules. The triisopropylsilyl (TIPS) protecting group at the 6-position
offers steric bulk and stability, allowing for selective reactions at other positions of the glucal
moiety. This guide provides a summary of its known experimental data, general experimental
protocols for its synthesis and application, and relevant biological pathway context.

Physicochemical Properties

A summary of the key physicochemical properties of 6-O-(Triisopropylsilyl)-D-glucal is
presented in Table 1.
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Property Value

CAS Number 137915-37-8

Molecular Formula C15H3004Si

Molecular Weight 302.48 g/mol

Density 0.726 g/mL at 25 °C
Refractive Index n20/D 1.489

Optical Activity [0]22/D -2°, ¢ = 1 in chloroform
Flash Point 113 °C

Experimental Data

Currently, there is a notable absence of publicly available experimental data on the direct
biological activity of 6-O-(Triisopropylsilyl)-D-glucal. Its primary role reported in the scientific
literature is that of a synthetic intermediate rather than a bioactive agent itself. Its value lies in
facilitating the synthesis of complex molecules that may have biological activity.

Experimental Protocols
Synthesis of 6-O-(Triisopropylsilyl)-D-glucal

The synthesis of 6-O-(Triisopropylsilyl)-D-glucal typically involves the selective protection of
the primary hydroxyl group of D-glucal.

Materials:

D-glucal

Triisopropylsilyl chloride (TIPSCI)

Imidazole or other suitable base

Anhydrous dichloromethane (DCM) or similar aprotic solvent

Saturated aqueous sodium bicarbonate solution
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Brine
Anhydrous magnesium sulfate or sodium sulfate
Silica gel for column chromatography

Hexanes and ethyl acetate for elution

Procedure:

Dissolve D-glucal in anhydrous DCM in a round-bottom flask under an inert atmosphere
(e.g., nitrogen or argon).

Add imidazole to the solution.
Cool the reaction mixture to 0 °C in an ice bath.
Slowly add a solution of TIPSCI in anhydrous DCM to the reaction mixture.

Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the
reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate
solution.

Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM.
Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure.

Purify the crude product by silica gel column chromatography using a gradient of ethyl
acetate in hexanes to afford 6-O-(Triisopropylsilyl)-D-glucal as a pure compound.

Characterize the final product by NMR spectroscopy (*H and 13C) and mass spectrometry to
confirm its identity and purity.
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Synthesis of 6-O-(Triisopropylsilyl)-D-glucal

D-glucal Imidazole (Anhydrous DCM)

Aqueous Workup
(NaHCOs, Brine)

(Silica Gel Chromatographa

6-O-(Triisopropylsilyl)-D-glucal
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General Glycosylation Workflow

Acceptor Molecule
G-o-(TIPS)-D-glucaD Ge,g., Alcohol, Sugaf))

Purification

(Protected Glycoconjugate)

Bioactive Molecule
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« To cite this document: BenchChem. [Technical Guide: 6-O-(Triisopropylsilyl)-D-glucal (CAS
137915-37-8)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154025#cas-number-137915-37-8-experimental-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b154025?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

